Cas no 1822-25-9 (1-Bromo-3-(bromomethyl)adamantane)

• Product Name: 1-Bromo-3-(bromomethyl)adamantane
• CAS No: 1822-25-9
• MF: C₁₁H₁₆Br₂
• MW: 308.052742004395
• CID: 42039
• PubChem ID: 2769712
• Update Time: 2025-06-08

1-Bromo-3-(bromomethyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(bromomethyl)adamantane
• 1-Brom-3-(brommethyl)adamantan
• 1-Brommethyl-3-brom-adamantan
• 3-Brom-1-brommethyl-adamantan
• bromo-1 bromomethyl-3 adamantane
• F0020-1605
• AKOS000271116
• 1-bromo-3-bromomethyladamantane
• 1822-25-9
• SCHEMBL6760426
• Z56757307
• J-011660
• Tricyclo[3.3.1.13,7]decane, 1-bromo-3-(bromomethyl)-
• CS-WAA0190
• AKOS016038557
• DTXSID40377844
• MFCD00185299
• SKQVGBXLHPBGHY-UHFFFAOYSA-N
• 1-bromo-3-(bromomethyl)-adamantane
• BP-13108
• STK366106
• 1-bromo-3-(bromomethyl)tricyclo[3.3.1.1~3,7~]decane

• Inchi： 1S/C11H16Br2/c12-7-10-2-8-1-9(3-10)5-11(13,4-8)6-10/h8-9H,1-7H2
• InChI Key： SKQVGBXLHPBGHY-UHFFFAOYSA-N
• SMILES： BrC12CC3CC(C1)CC(CBr)(C2)C3

Computed Properties

• Exact Mass: 305.96200
• Monoisotopic Mass: 305.962
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: nothing
• Hydrogen Bond Acceptor Count: nothing
• Heavy Atom Count: nothing
• Rotatable Bond Count: nothing
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.7±0.1 g/cm3
• Melting Point: 105-108 °C(lit.)
• Boiling Point: 312.1±15.0 °C at 760 mmHg
• Flash Point: 164.3±19.6 °C
• Refractive Index: 1.618
• PSA: 0.00000
• LogP: 4.11520
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-3-(bromomethyl)adamantane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-Bromo-3-(bromomethyl)adamantane

Comprehensive Guide to 1-Bromo-3-(bromomethyl)adamantane (CAS No. 1822-25-9): Properties, Applications, and Industry Insights

1-Bromo-3-(bromomethyl)adamantane (CAS No. 1822-25-9) is a highly specialized brominated derivative of adamantane, a diamondoid hydrocarbon known for its unique cage-like structure. This compound has garnered significant attention in pharmaceutical research, material science, and organic synthesis due to its versatile reactivity and structural stability. With the increasing demand for adamantane derivatives in drug development and advanced materials, understanding the properties and applications of this compound is critical for researchers and industry professionals.

The molecular formula of 1-Bromo-3-(bromomethyl)adamantane is C₁₁H₁₆Br₂, and it features two reactive bromine atoms at distinct positions—one on the adamantane core and another on a methylene bridge. This dual functionality makes it a valuable intermediate for cross-coupling reactions, polymer modifications, and the synthesis of bioactive molecules. Recent studies highlight its role in creating high-performance polymers with enhanced thermal stability, a topic of growing interest in the electric vehicle and aerospace industries.

In pharmaceutical applications, 1-Bromo-3-(bromomethyl)adamantane serves as a precursor for adamantane-based drugs, particularly those targeting viral infections and neurological disorders. The adamantane moiety is a key structural component in FDA-approved medications like amantadine and rimantadine, which are used to treat influenza. Researchers are now exploring brominated adamantane derivatives for their potential in drug delivery systems and proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in cancer therapy.

From an industrial perspective, the compound’s robustness under high temperatures and chemical resistance aligns with the demand for sustainable materials. For instance, its incorporation into epoxy resins and flame retardants addresses environmental concerns while maintaining performance. A frequently asked question in search engines—"How does brominated adamantane improve material durability?"—reflects this trend. The answer lies in the compound’s ability to enhance cross-linking density without compromising flexibility.

Synthetic methodologies for CAS No. 1822-25-9 often involve free-radical bromination or catalytic processes, with recent advancements focusing on green chemistry principles. Solvent-free reactions and catalytic bromination using N-bromosuccinimide (NBS) are gaining traction, reducing waste and energy consumption. These innovations resonate with the broader push toward eco-friendly synthesis, a hot topic in academic and industrial circles.

Analytical characterization of 1-Bromo-3-(bromomethyl)adamantane typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are crucial for reproducibility in research. Notably, the compound’s crystalline nature and high melting point (∼150°C) make it suitable for single-crystal studies, a niche area in materials science.

Market trends indicate a steady rise in the adoption of adamantane-based compounds, driven by their applications in organic electronics and nanotechnology. For example, brominated adamantanes are being tested as dopants in organic light-emitting diodes (OLEDs) to improve efficiency—a response to the surge in demand for flexible displays. This aligns with search queries such as "What are the latest advances in OLED materials?", underscoring the compound’s relevance in next-gen technologies.

In summary, 1-Bromo-3-(bromomethyl)adamantane (CAS No. 1822-25-9) is a multifaceted compound bridging gaps between chemistry, medicine, and engineering. Its dual reactivity, thermal stability, and compatibility with green synthesis methods position it as a cornerstone in modern research. As industries prioritize sustainability and innovation, this brominated adamantane derivative is poised to play a pivotal role in shaping future technologies.